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Compound of Interest

Compound Name: Cyclohexyltrimethoxysilane

Cat. No.: B098004

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexyltrimethoxysilane (CAS Number: 17865-54-2) is an organosilane compound that is
gaining significant interest across various scientific and industrial sectors.[1] Its unique
molecular structure, featuring a bulky cyclohexyl group and three hydrolyzable methoxy groups,
imparts a combination of hydrophobic and reactive characteristics. This makes it a valuable
precursor in the synthesis of advanced materials, a coupling agent to enhance the properties of
composites, and a surface modification agent. This guide provides a comprehensive overview
of the physical and chemical properties of Cyclohexyltrimethoxysilane, detailed experimental
protocols for its characterization, and a visualization of its key chemical transformation.

Identifiers and Molecular Structure
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Identifier Value

Chemical Name Cyclohexyltrimethoxysilane

CAS Number 17865-54-2[2]

Molecular Formula C9H2003Si[2]

Molecular Weight 204.34 g/mol [2]

InChi INChl=1S/C9H2003Si/c1-10-13(11-2,12-3)9-7-
5-4-6-8-9/h9H,4-8H2,1-3H3[3]

InChlKey MEWFSXFFGFDHGV-UHFFFAOYSA-N[3]

Canonical SMILES CO--INVALID-LINK--(OC)OC[3]

Synonyms Trimethoxysilylcyclohexane, Cyclohexane

(trimethoxysilyl)-

Physical Properties

The physical properties of Cyclohexyltrimethoxysilane are summarized in the table below.
These properties are crucial for its handling, storage, and application in various processes.

Property Value

Appearance Colorless, transparent liquid

Boiling Point 207 °C at 760 mmHg[2]

Melting Point <0°C

Refractive Index 1.433

Purity Often available in purities exceeding 99%

Chemical Properties and Reactivity

The chemical behavior of Cyclohexyltrimethoxysilane is primarily dictated by the presence of
the three methoxy groups attached to the silicon atom. These groups are susceptible to
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hydrolysis, which is the initial and most critical step in its application as a coupling agent and in
the formation of polysiloxane networks.

Hydrolysis and Condensation

In the presence of water, the methoxy groups (-OCH3) of Cyclohexyltrimethoxysilane
undergo hydrolysis to form silanol groups (-OH) and methanol as a byproduct. This reaction
can be catalyzed by either acids or bases. The resulting cyclohexylsilanetriol is unstable and
readily undergoes self-condensation or co-condensation with other silanols or hydroxyl groups
on a substrate surface to form stable siloxane bonds (Si-O-Si).

The overall reaction pathway can be summarized as follows:
e Hydrolysis: C6H11Si(OCH3)3 + 3H20 - C6H11Si(OH)3 + 3CH30OH
e Condensation: 2C6H11Si(OH)3 - (HO)2(C6H11)Si-O-Si(C6H11)(OH)2 + H20

This condensation process can continue to form a cross-linked polysiloxane network. The rate
and extent of hydrolysis and condensation are significantly influenced by factors such as pH,
water concentration, catalyst, and temperature.

Polysiloxane Network
Further Condensation

Condensation Tt
T
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Click to download full resolution via product page
Hydrolysis and condensation pathway of Cyclohexyltrimethoxysilane.

Experimental Protocols
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The following sections outline generalized experimental methodologies for the determination of

key physical and chemical properties of Cyclohexyltrimethoxysilane. These protocols are

based on standard laboratory practices for organic and organosilicon compounds.

Determination of Boiling Point (Thiele Tube Method)

Objective: To determine the boiling point of Cyclohexyltrimethoxysilane at atmospheric

pressure.

Apparatus:

Thiele tube

Thermometer (0-250 °C)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heating source (Bunsen burner or heating mantle)
Mineral oil

Stand and clamps

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.

Add a small amount (approximately 0.5 mL) of Cyclohexyltrimethoxysilane to the small
test tube.

Place the capillary tube, with the sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, making sure the
sample is immersed in the oil bath.
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e Gently heat the side arm of the Thiele tube. Convection currents will ensure uniform heating
of the oil.

o Observe the capillary tube. As the temperature rises, a slow stream of bubbles will emerge
from the open end of the capillary.

o Continue heating until a rapid and continuous stream of bubbles is observed.
* Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube. Record this temperature.

Characterization by Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To assess the purity of Cyclohexyltrimethoxysilane and identify any potential
impurities.

Instrumentation:
e Gas chromatograph equipped with a mass selective detector (MSD)

o Capillary column suitable for the analysis of non-polar to semi-polar compounds (e.g., DB-
5ms or equivalent)

o Autosampler or manual injection port
Typical GC-MS Parameters:
« Injector Temperature: 250 °C
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes

o Ramp: 10 °C/min to 280 °C
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o Final hold: 5 minutes at 280 °C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
Injection Volume: 1 pL

Split Ratio: 50:1 (can be adjusted based on sample concentration)
MSD Transfer Line Temperature: 280 °C

lon Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

lonization Mode: Electron lonization (El) at 70 eV

Scan Range: m/z 40-500

Sample Preparation:

Prepare a dilute solution of Cyclohexyltrimethoxysilane (e.g., 1 mg/mL) in a suitable
solvent such as hexane or dichloromethane.

Transfer the solution to a GC vial for analysis.

Data Analysis:

The retention time of the major peak in the chromatogram corresponds to
Cyclohexyltrimethoxysilane.

The mass spectrum of the major peak can be compared with a reference library (e.g., NIST)
to confirm its identity.

The area percentage of the major peak provides an estimation of the sample's purity.

Minor peaks can be identified by their mass spectra to determine the nature of any
impurities.
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Spectroscopic Analysis

Objective: To identify the characteristic functional groups present in the
Cyclohexyltrimethoxysilane molecule.

Instrumentation:
» FTIR spectrometer with an appropriate sampling accessory (e.g., ATR, salt plates)

Procedure:

Acquire a background spectrum of the empty sample compartment.

Place a small drop of liquid Cyclohexyltrimethoxysilane on the ATR crystal or between two
salt plates (e.g., KBr or NaCl).

Acquire the sample spectrum over a typical range of 4000-400 cm~1.

Process the spectrum (e.g., baseline correction, normalization).

Expected Characteristic Peaks:

C-H stretching (cyclohexyl): ~2925 cm~! and ~2850 cm~1

Si-O-C stretching: A strong, broad band around 1090 cm~1

C-H bending (cyclohexyl): ~1450 cm~1

Si-C stretching: May be observed in the fingerprint region (~800-600 cm~1)

Objective: To elucidate the molecular structure of Cyclohexyltrimethoxysilane by analyzing
the chemical environment of its protons (*H NMR) and carbon atoms (3C NMR).

Instrumentation:
* NMR spectrometer (e.g., 300 MHz or higher)

Sample Preparation:
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e Dissolve a small amount of Cyclohexyltrimethoxysilane (5-10 mg) in a deuterated solvent
(e.g., CDCIs) in an NMR tube.

e Add a small amount of tetramethylsilane (TMS) as an internal standard (6 0.00 ppm).
Expected *H NMR Chemical Shifts (relative to TMS):

e -OCHs protons: A sharp singlet around 3.5-3.6 ppm.

o Cyclohexyl protons: A series of complex multiplets in the range of 0.8-1.8 ppm.
Expected 3C NMR Chemical Shifts (relative to TMS):

e -OCHs carbon: A signal around 50 ppm.

e Cyclohexyl carbons: Multiple signals in the aliphatic region (approximately 25-30 ppm).

e Si-C carbon: The carbon atom of the cyclohexyl ring directly attached to the silicon will be
shifted and may show coupling to silicon.

Safety and Handling

Cyclohexyltrimethoxysilane is a combustible liquid and can cause skin and serious eye
irritation. It is important to handle this chemical in a well-ventilated area, preferably in a fume
hood. Personal protective equipment, including safety goggles, chemical-resistant gloves, and
a lab coat, should be worn at all times. In case of contact with skin or eyes, rinse immediately
and thoroughly with water. Store in a cool, dry, and well-ventilated place away from heat,
sparks, and open flames. Keep the container tightly closed.

Conclusion

Cyclohexyltrimethoxysilane is a versatile organosilane with a unique combination of physical
and chemical properties. Its ability to undergo hydrolysis and condensation makes it a valuable
component in the development of new materials with tailored surface properties and enhanced
performance. The experimental protocols outlined in this guide provide a foundation for the
characterization and quality control of this important chemical compound. As research and
development in materials science continue to advance, the applications of
Cyclohexyltrimethoxysilane are expected to expand further.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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